Cas no 874788-00-8 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-methyl-N-(2-methylpropyl)benzene-1-sulfonamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-methyl-N-(2-methylpropyl)benzene-1-sulfonamide
• CAS No: 874788-00-8
• MF: C₁₅H₂₃NO₄S₂
• MW: 345.477421998978
• CID: 6604823
• PubChem ID: 16268925
• Update Time: 2025-05-20

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-methyl-N-(2-methylpropyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-methyl-N-(2-methylpropyl)benzene-1-sulfonamide
• N-(1,1-dioxothiolan-3-yl)-4-methyl-N-(2-methylpropyl)benzenesulfonamide
• Benzenesulfonamide, 4-methyl-N-(2-methylpropyl)-N-(tetrahydro-1,1-dioxido-3-thienyl)-
• N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-isobutyl-4-methylbenzenesulfonamide
• F2547-0067
• AB00679583-01
• AKOS000969455
• AKOS024659376
• Z45480652
• 874788-00-8

• Inchi： 1S/C15H23NO4S2/c1-12(2)10-16(14-8-9-21(17,18)11-14)22(19,20)15-6-4-13(3)5-7-15/h4-7,12,14H,8-11H2,1-3H3
• InChI Key： QQAOFWKITVYVBT-UHFFFAOYSA-N
• SMILES： C1(S(N(CC(C)C)C2CCS(=O)(=O)C2)(=O)=O)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 345.10685056g/mol
• Monoisotopic Mass: 345.10685056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 532.3±60.0 °C(Predicted)
• pka: -8.17±0.70(Predicted)

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-methyl-N-(2-methylpropyl)benzene-1-sulfonamide

N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-4-methyl-N-(2-methylpropyl)benzene-1-sulfonamide (CAS No. 874788-00-8): An Overview of Its Structure, Properties, and Applications

N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-4-methyl-N-(2-methylpropyl)benzene-1-sulfonamide (CAS No. 874788-00-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides and features a unique thiolane ring structure, which contributes to its distinctive chemical and biological properties. In this article, we will delve into the structure, synthesis, biological activities, and potential applications of this compound.

Structure and Synthesis: The molecular formula of N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-4-methyl-N-(2-methylpropyl)benzene-1-sulfonamide is C₁₇H₂₅N₂O₃S₂. The compound consists of a benzene ring substituted with a methyl group and a sulfonamide moiety, which is further attached to a thiolane ring in its oxidized form (dioxo). The synthesis of this compound typically involves several steps, including the formation of the thiolane ring and subsequent functionalization to introduce the sulfonamide group. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for research and development purposes.

Biological Activities: One of the key areas of interest for N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-4-methyl-N-(2-methylpropyl)benzene-1-sulfonamide is its potential as an inhibitor of specific enzymes involved in various biological pathways. Studies have shown that this compound exhibits potent inhibitory activity against certain serine proteases, which are crucial enzymes in processes such as blood coagulation and inflammation. This property makes it a promising candidate for the development of therapeutic agents targeting these pathways. Additionally, preliminary research has indicated that the compound may have antiviral properties, particularly against RNA viruses, although further studies are needed to confirm these findings.

Pharmacological Properties: The pharmacological profile of N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-4-methyl-N-(2-methylpropyl)benzene-1-sulfonamide has been extensively studied in both in vitro and in vivo models. In vitro assays have demonstrated that the compound possesses good solubility and stability under physiological conditions, which are essential characteristics for drug candidates. Furthermore, animal studies have shown that it has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These attributes suggest that the compound could be developed into an effective oral medication.

Clinical Potential: The clinical potential of N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-4-methyl-N-(2-methylpropyl)benzene-1-sulfonamide is currently being explored through various preclinical studies. Early-stage clinical trials are underway to evaluate its safety and efficacy in treating conditions such as thrombosis and inflammatory disorders. Preliminary results from these trials have been encouraging, with the compound demonstrating a favorable safety profile and significant therapeutic effects. However, more extensive clinical trials are necessary to fully assess its potential as a therapeutic agent.

Current Research Trends: Recent research has focused on optimizing the structure of N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-4-methyl-N-(2-methylpropyl)benzene-1-sulfonamide to enhance its potency and selectivity. Computational methods such as molecular docking and molecular dynamics simulations have been employed to identify key interactions between the compound and its target enzymes. These studies have provided valuable insights into the structure-function relationships of the compound, guiding the design of more effective derivatives.

Safety Considerations: While N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-4-methyl-N-(2-methylpropyl)benzene-1-sulfonamide shows promise as a therapeutic agent, it is important to consider its safety profile carefully. Preclinical toxicology studies have indicated that the compound is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, thorough safety evaluations are essential before it can be approved for clinical use.

FUTURE DIRECTIONS: The future research directions for N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-4-methyl-N-(2-methylpropyl)benzene-1-sulfonamide include further optimization of its chemical structure to improve its pharmacological properties and reduce potential side effects. Additionally, expanding its application areas beyond thrombosis and inflammation to other diseases such as viral infections is an exciting area of exploration. Collaborative efforts between academic researchers and pharmaceutical companies will be crucial in advancing this compound through the drug development pipeline.